8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl 4-[(tert-butoxycarbonyl)amino]butanoate

Specification

• Molecular Formula: C25H27NO6
• Molecular Weight: 437.5 g/mol
• IUPAC Name: (8-methyl-2-oxo-4-phenylchromen-7-yl) 4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• Standard InChI: InChI=1S/C25H27NO6/c1-16-20(30-21(27)11-8-14-26-24(29)32-25(2,3)4)13-12-18-19(15-22(28)31-23(16)18)17-9-6-5-7-10-17/h5-7,9-10,12-13,15H,8,11,14H2,1-4H3,(H,26,29)
• Standard InChI Key: JVRXDPHAJRUZBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OC(=O)CCCNC(=O)OC(C)(C)C

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl 4-[(tert-butoxycarbonyl)amino]butanoate, reflects its intricate structure. Its molecular formula is C25H27NO6, with a molecular weight of 437.5 g/mol. The chromen backbone (a benzopyran derivative) is substituted at the 8-position with a methyl group, at the 2-position with a ketone, and at the 4-position with a phenyl ring. The 7-position is esterified with a butanoate chain bearing a Boc-protected amine group.

Table 1: Key Molecular Descriptors

Property	Value	Source
Molecular Formula	C25H27NO6
Molecular Weight	437.5 g/mol
IUPAC Name	8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl 4-[(tert-butoxycarbonyl)amino]butanoate
SMILES Notation	CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OC(=O)CCC(NC(=O)OC(C)(C)C)=O	Derived from

Structural Analysis

The chromen core adopts a planar configuration, with the phenyl group at C4 contributing to steric bulk and electronic effects. The Boc-protected amine on the butanoate side chain introduces both hydrophobicity and acid sensitivity, enabling selective deprotection under mild acidic conditions. Comparative analysis with related chromene derivatives, such as [(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetic acid (PubChem CID 679758), highlights the role of esterification in modulating solubility and reactivity.

Synthesis and Manufacturing

Synthetic Route

The synthesis of this compound involves multi-step organic transformations, as outlined in preliminary data from VulcanChem. A plausible route includes:

• Chromen Core Formation: Pechmann condensation of a substituted phenol (e.g., 4-methylresorcinol) with a β-keto ester to construct the 2-oxo-chromen scaffold.

• Phenyl Group Introduction: Friedel-Crafts alkylation or Suzuki-Miyaura coupling to install the phenyl substituent at C4.

• Esterification: Reaction of the 7-hydroxyl group with 4-[(tert-butoxycarbonyl)amino]butanoic acid, activated as an acyl chloride or using coupling agents like DCC/DMAP.

Key Challenges:

• Regioselectivity: Ensuring substitution at the 7-position requires protective group strategies or directing groups.

• Boc Protection Stability: The tert-butoxycarbonyl group must remain intact during esterification, necessitating mild reaction conditions.

Chemical Reactivity and Functional Group Transformations

Ester Hydrolysis

The butanoate ester is susceptible to hydrolysis under basic or enzymatic conditions, yielding the corresponding carboxylic acid. This reaction is critical for prodrug activation or polymer degradation. For example, analogous compounds like 2-(8-methyl-2-oxo-4-phenylchromen-7-yl)oxyacetamide (PubChem CID 726408) demonstrate similar hydrolytic pathways.

Boc Deprotection

Treatment with trifluoroacetic acid (TFA) cleaves the Boc group, generating a free amine. This step is pivotal in medicinal chemistry for conjugating targeting moieties or enhancing water solubility.

Electrophilic Aromatic Substitution

The electron-rich chromen ring may undergo nitration, sulfonation, or halogenation at the 3- or 5-positions, though steric hindrance from the phenyl group limits reactivity.

Applications in Materials Science

Fluorescent Materials

The conjugated chromen system exhibits intrinsic fluorescence, making it a candidate for organic light-emitting diodes (OLEDs) or biosensors. Functionalization at the 7-position allows tuning of emission wavelengths.

Polymeric Networks

The Boc-protected amine enables post-polymerization modification, facilitating the synthesis of stimuli-responsive hydrogels or drug-eluting coatings.